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Compound of Interest

Compound Name: Anthracenone

Cat. No.: B14071504 Get Quote

This guide provides immediate and essential safety protocols, logistical procedures, and

disposal plans for handling Anthracenone (also known as 9(10H)-Anthracenone or

Anthrone). It is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Required Personal Protective Equipment (PPE)
When handling Anthracenone, wearing appropriate PPE is mandatory to minimize exposure

risks.[1] The selection of PPE should be based on a thorough risk assessment of the specific

laboratory procedures being performed.[2]
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Protection Type Specific Equipment Purpose

Eye & Face Protection
Chemical safety goggles with

side shields or a face shield.[2]

To protect against dust

particles and chemical

splashes.[2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[2][3]

To prevent skin contact and

potential irritation.[2][4]

Lab coat or chemical-resistant

coveralls.[2][3]

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher).[2]

To prevent inhalation of dust,

especially when handling

powders or if ventilation is

insufficient.[1][2]

Quantitative Data for Anthracenone
The following table summarizes key quantitative data for Anthracenone, providing a quick

reference for safety and handling procedures.

Property Value Source(s)

Molecular Formula C₁₄H₁₀O [5]

Molecular Weight 194.23 g/mol [6]

Appearance
Colorless to light yellow solid

crystals.
[6]

Melting Point 155°C (311°F) [6]

Water Solubility Low water solubility. [7]

Safe Handling Procedures
Adherence to proper handling procedures is crucial for minimizing risk and ensuring a safe

laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://datasheets.scbt.com/sc-206057.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://www.carlroth.com/medias/SDB-2673-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzcxNzd8YXBwbGljYXRpb24vcGRmfGFHRTRMMmd6TWk4NU1UZ3lPVGd3T0RNek16RXdMMU5FUWw4eU5qY3pYMEZWWDBWT0xuQmtaZ3w3ODVmMmViZWQxNmE4MGY1OGRmNmFjZDkxNGY1MGE1NDQwNTc2YWQwNTM4M2FmZjNiZTM1OTBlMzNjZDRmMjc5
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://datasheets.scbt.com/sc-206057.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_1_4_Anthraquinone_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Anthracene_2_ethynyl.pdf
https://www.benchchem.com/product/b14071504?utm_src=pdf-body
https://www.benchchem.com/product/b14071504?utm_src=pdf-body
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Anthraquinone.pdf
https://www.oxfordlabfinechem.com/msds/(A-00980)%20ANTHRONE%20(FOR%20SYNTHESIS).pdf
https://www.oxfordlabfinechem.com/msds/(A-00980)%20ANTHRONE%20(FOR%20SYNTHESIS).pdf
https://www.oxfordlabfinechem.com/msds/(A-00980)%20ANTHRONE%20(FOR%20SYNTHESIS).pdf
https://www.fishersci.com/store/msds?partNumber=AAA19118&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14071504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

certified laboratory chemical fume hood.[3][4] Confirm that an emergency eyewash station

and safety shower are nearby.[8]

PPE: Don the appropriate PPE as detailed in the table above.[3][9]

Handling:

Avoid all personal contact, including inhalation.[3]

When weighing or transferring the solid, do so carefully to prevent the formation of dust

and aerosols.[10][11]

Use appropriate tools, such as a spatula, for transfers.[2]

Ground all equipment containing the material to prevent static discharge.[6]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after work and before

breaks.[1][4]

Decontaminate all work surfaces with a suitable solvent and cleaning agent.[2]

Remove PPE carefully to avoid self-contamination.[2]

Spill Response Protocol
Immediate and correct action is critical in the event of an Anthracenone spill to prevent

exposure and contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.[2]

Assess: For a large spill, evacuate the area, secure it, and contact your institution's

Environmental Health & Safety (EHS) department immediately.[10] A small spill (that can be

cleaned up in under 10 minutes) may be handled by trained personnel.[10]
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Contain: Wearing appropriate PPE, clean up the spill immediately.[3]

Clean-Up:

Use dry clean-up procedures and avoid generating dust.[3] You can moisten the spilled

material with water to reduce airborne dust.[9]

Use appropriate tools to carefully sweep or vacuum the spilled solid into a designated,

labeled hazardous waste container.[9]

Decontaminate: After removing the bulk material, clean the spill area thoroughly.[2]

Dispose: All materials used for cleanup, including contaminated PPE, must be collected and

disposed of as hazardous waste.[2][10]
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Caption: Workflow for handling an Anthracenone laboratory spill.
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Waste Disposal Plan
All waste containing Anthracenone must be treated as hazardous waste and disposed of

according to federal, state, and local regulations.[3][10]

Collection:

Collect all waste, including contaminated labware and PPE, in a designated, compatible

container that can be securely sealed.[2][10] Polyethylene or polypropylene containers are

suitable.[3]

Collect solid and liquid waste in separate containers.[12]

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "Anthracenone," and a description of its hazards (e.g., "Irritant," "Toxic").[1]

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials like strong oxidizing agents.[3][10]

Ensure the container is kept tightly closed.[6]

It is good practice to use secondary containment for the waste container to prevent leaks

from spreading.[12]

Disposal:

Arrange for the transfer of the hazardous waste to a certified disposal facility through your

institution's EHS department.[1] Do not pour Anthracenone waste down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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